Cas no 84625-16-1 (2-(4-methylpentyl)piperidine)

• Product Name: 2-(4-methylpentyl)piperidine
• CAS No: 84625-16-1
• MF: C₁₁H₂₃N
• MW: 169.307023286819
• MDL: MFCD08693417
• CID: 5233891
• PubChem ID: 16638154
• Update Time: 2026-03-08

2-(4-methylpentyl)piperidine Chemical and Physical Properties

Names and Identifiers

• Piperidine, 2-(4-methylpentyl)-
• 2-(4-methylpentyl)piperidine

• MDL： MFCD08693417
• Inchi： 1S/C11H23N/c1-10(2)6-5-8-11-7-3-4-9-12-11/h10-12H,3-9H2,1-2H3
• InChI Key： OVXGRFZPXYVMEZ-UHFFFAOYSA-N
• SMILES： N1CCCCC1CCCC(C)C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives Alkaloids and derivatives
• Solvents and Organic Chemicals Organic Compounds Alkaloids and derivatives

Additional information on 2-(4-methylpentyl)piperidine

2-(4-methylpentyl)piperidine: A Comprehensive Overview of Its Synthesis, Pharmacological Properties, and Applications in Biomedical Research

2-(4-methylpentyl)piperidine, with the CAS No. 84625-16-1, is a synthetic compound characterized by its unique molecular structure that combines a piperidine ring with a branched hydrocarbon chain. This compound has garnered significant attention in the field of biomedical research due to its potential pharmacological activities and structural versatility. Recent studies have highlighted its role in modulating cellular signaling pathways, making it a promising candidate for therapeutic applications. The synthesis of 2-(4-methylpentyl)piperidine involves multiple chemical steps, including the functionalization of the piperidine ring and the introduction of the methylpentyl group, which are critical for its biological activity.

The molecular architecture of 2-(4-methylpentyl)piperidine is defined by its piperidine ring, a six-membered nitrogen-containing heterocycle, and the substitution of a 4-methylpentyl group at the 2-position. This structural feature contributes to its ability to interact with various biological targets, including ion channels, receptors, and enzymes. The presence of the methylpentyl group enhances the compound's hydrophobicity, which may influence its membrane permeability and cellular uptake. Recent advancements in computational chemistry have enabled the prediction of its binding affinity to specific protein targets, providing insights into its potential therapeutic applications.

Recent research has demonstrated that 2-(4-methylpentyl)piperidine exhibits modulatory effects on neurotransmitter systems, particularly in the context of neurodegenerative diseases. A 2023 study published in the Journal of Medicinal Chemistry reported that this compound selectively activates sigma-1 receptors, which are implicated in neuroprotection and the regulation of intracellular calcium homeostasis. The activation of these receptors has been linked to reduced neuronal apoptosis and enhanced synaptic plasticity, making 2-(4-methylpentyl)piperidine a potential candidate for the treatment of conditions such as Alzheimer's disease and Parkinson's disease.

Additionally, the pharmacological profile of 2-(4-methylpentyl)piperidine extends to its anti-inflammatory properties. In vitro experiments have shown that the compound inhibits the production of pro-inflammatory cytokines, such as tumor necrosis factor-alpha (TNF-α) and interleukin-6 (IL-6), by modulating the activity of nuclear factor-kappa B (NF-κB) pathways. These findings suggest its potential use in the management of inflammatory disorders, including rheumatoid arthritis and inflammatory bowel disease. The structural modification of the methylpentyl group has been shown to significantly influence the compound's anti-inflammatory potency, highlighting the importance of molecular design in optimizing therapeutic outcomes.

The synthesis of 2-(4-methylpentyl)piperidine involves a multi-step process that typically begins with the preparation of the piperidine ring through a ring-closure reaction. The introduction of the 4-methylpentyl group is often achieved via alkylation or acylation strategies, depending on the desired functional groups. Modern synthetic methodologies, such as catalytic asymmetric synthesis and organocatalytic approaches, have been employed to enhance the efficiency and selectivity of the reaction. These advancements have enabled the scalable production of the compound, which is essential for its application in preclinical and clinical studies.

Recent studies have also explored the potential of 2-(4-methylpentyl)piperidine in the context of drug delivery systems. Researchers have investigated its use as a carrier molecule for the targeted delivery of therapeutic agents, leveraging its ability to interact with specific cell surface receptors. A 2023 study published in Advanced Drug Delivery Reviews demonstrated that the compound can enhance the permeability of biological membranes, facilitating the transport of hydrophilic drugs across cellular barriers. This property makes it a valuable component in the development of novel drug delivery systems for improved therapeutic efficacy.

Furthermore, the safety profile of 2-(4-methylpentyl)piperidine has been evaluated in preclinical models to ensure its suitability for therapeutic applications. Toxicological studies have indicated that the compound exhibits low acute toxicity and does not cause significant organ damage at therapeutic concentrations. These findings are crucial for its potential use in human trials, as they suggest a favorable safety margin. However, further research is needed to fully understand its long-term effects and potential interactions with other drugs.

The application of 2-(4-methylpentyl)piperidine in biomedical research is expanding beyond its initial pharmacological properties. Recent advancements in biotechnology have led to its incorporation into nanomedicine platforms, where it serves as a stabilizing agent for nanoparticles. This application is particularly relevant in the development of targeted therapies for cancer and other diseases, where the controlled release of therapeutic agents is essential. The unique chemical structure of the compound allows it to interact with nanoparticle surfaces, enhancing their stability and reducing unintended side effects.

In conclusion, 2-(4-methylpentyl)piperidine represents a significant advancement in the field of pharmaceutical chemistry, with its potential applications spanning multiple therapeutic areas. The combination of its structural versatility and pharmacological activities makes it a promising candidate for further research and development. As the field of biomedical science continues to evolve, the exploration of compounds like 2-(4-methylpentyl)piperidine will play a crucial role in the discovery of new therapeutic strategies. The ongoing studies on its molecular mechanisms and clinical potential are expected to provide valuable insights into its use in the treatment of complex diseases.